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Compound of Interest

Compound Name: Bcr-abl-IN-8

Cat. No.: B10861638

Bcr-abl-IN-8 Technical Support Center

Welcome to the technical support resource for Ber-abl-IN-8. This guide provides detailed
information on the stability, storage, and handling of Bcr-abl-IN-8, along with troubleshooting
advice to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended way to store Bcr-abl-IN-8 upon arrival? A: Upon receipt, Ber-
abl-IN-8 in its solid (powder) form should be stored at -20°C for long-term stability, which can
last for up to 3 years.[1] For shorter periods, storage at 4°C is acceptable for up to 2 years.[1]

Q2: | have prepared a stock solution in DMSO. How should I store it? A: Stock solutions should
be aliquoted into single-use volumes to prevent degradation from repeated freeze-thaw cycles.
[1][2] For maximum stability, store these aliquots at -80°C, where they are viable for up to 6
months.[1][2] For shorter-term storage, -20°C is an option, but the solution should be used
within 1 month.[1][2]

Q3: My Bcr-abl-IN-8 powder won't dissolve completely in DMSO. What should | do? A: Bcr-
abl-IN-8 can be challenging to dissolve. To achieve a concentration of 100 mg/mL in DMSO,
sonication is necessary.[1][2] Gently warm the solution to 37°C and use an ultrasonic bath to
facilitate dissolution.[2] Also, ensure you are using newly opened, anhydrous DMSO, as the
solvent is hygroscopic and absorbed water can significantly reduce the compound's solubility.

[1]
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Q4: Can | store my prepared stock solution at 4°C? A: No, it is not recommended. Storing Ber-
abl-IN-8 in solvent at 4°C is not advised due to the potential for degradation and loss of
efficacy. The recommended storage for solutions is frozen at -20°C (for up to 1 month) or -80°C
(for up to 6 months).[1][2]

Q5: The compound is shipped at room temperature. Will this affect its stability? A: Bcr-abl-IN-8
is generally shipped as a solid at ambient temperature for short durations, which does not
compromise its integrity for transit times within the continental US.[1] However, upon receipt, it
is crucial to transfer it to the recommended storage conditions (e.g., -20°C) for long-term
stability.[1]

Storage and Stability

Proper storage is critical for maintaining the activity and shelf-life of Becr-abl-IN-8. The stability
of the compound differs significantly between its solid form and when it is in solution.

Quantitative Stability Data

Form Storage Temperature Duration
Solid (Powder) -20°C 3 years
4°C 2 years

In Solvent -80°C 6 months
-20°C 1 month

Data sourced from

MedChemExpress and GlpBio.
[11[2]

Solubility and Solution Preparation

Bcr-abl-IN-8 is a tyrosine kinase inhibitor.[3][4] Its primary application involves its use in
solution for in vitro or in vivo experiments.

Solubility Data
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Solvent Maximum Concentration Notes

Requires sonication. Use
DMSO 100 mg/mL (174.94 mM) newly opened, anhydrous
DMSO.[1][2]

Data sourced from
MedChemExpress and GlpBio.

[1](2]

Experimental Protocols
Protocol: Preparation of a 10 mM DMSO Stock Solution

This protocol outlines the steps to prepare a concentrated stock solution of Ber-abl-IN-8, which
can be further diluted for experimental use.

Materials:

Bcr-abl-IN-8 (Molecular Weight: 571.63 g/mol )[1][2]

Anhydrous, newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Ultrasonic bath

Procedure:

o Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of
Bcr-abl-IN-8 needed:

o Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) =10 mM x (571.63 mg/mmol) x 1 mL =5.72 mg

» Weigh Compound: Carefully weigh out 5.72 mg of Bcr-abl-IN-8 powder and place it into a
sterile vial.
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e Add Solvent: Add 1 mL of anhydrous DMSO to the vial.
» Facilitate Dissolution:
o Vortex the vial gently to mix.

o Place the vial in an ultrasonic bath. If necessary, gently warm the vial to 37°C to aid
dissolution.[2] Continue sonication until the solution is clear and all solid has dissolved.[1]

[2]

 Aliquot for Storage: Once fully dissolved, dispense the stock solution into single-use, sterile
cryovials. Aliquoting is critical to avoid repeated freeze-thaw cycles that can degrade the
compound.[1][2]

» Store Properly: Immediately place the aliquots in a -80°C freezer for long-term storage (up to
6 months).[1][2]

Visualizations

Workflow for Bcr-abl-IN-8 Solution Preparation and
Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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